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Compound of Interest

Compound Name: Ammonium perrhenate

Cat. No.: B077609 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of ammonium perrhenate, a strong oxidizer that requires careful management to

mitigate risks.

Ammonium perrhenate ((NH₄)ReO₄) is a white crystalline solid that can cause serious eye

irritation, skin irritation, and respiratory irritation.[1][2] As an oxidizer, it may intensify fires and

should be kept away from combustible materials.[1][2][3] Adherence to proper personal

protective equipment (PPE) protocols and handling procedures is critical to ensure a safe

laboratory environment.

Personal Protective Equipment (PPE) Summary
A summary of the required personal protective equipment for handling ammonium perrhenate
is provided in the table below. Specific situations, such as the potential for dust formation or

splashes, may necessitate additional protection.
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Body Part
Personal Protective
Equipment

Specifications

Eyes/Face
Safety glasses with side

shields or goggles

Must conform to EN 166 or

NIOSH standards. A face

shield may be necessary in

situations with a high risk of

splashing.[1]

Hands Chemical resistant gloves

Nitrile rubber gloves with a

thickness of >0.11 mm are

recommended, offering a

breakthrough time of >480

minutes.[4]

Body Protective work clothing

A lab coat or chemical apron

that covers the skin to prevent

exposure.[1][2]

Respiratory
Organic vapor respirator or

particulate filter device

Required when airborne levels

are high, ventilation is

inadequate, or dust is

generated.[1][4]

Standard Operating Procedure for Handling
Ammonium Perrhenate
This step-by-step guide outlines the essential procedures for safely handling ammonium
perrhenate in a laboratory setting.

1. Preparation and Engineering Controls:

Ensure a well-ventilated work area. A laboratory fume hood is required for handling this

material.[1]

An eyewash station and safety shower must be readily accessible.[2]

Remove all combustible materials and ignition sources from the handling area.[1]
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Verify that all necessary PPE is available and in good condition.

2. Handling the Solid Compound:

Don the appropriate PPE as detailed in the table above.

Carefully weigh and transfer the solid ammonium perrhenate, minimizing the generation of

dust.

Use sealed containers for storage, made of plastic or with a plastic liner, and keep them

tightly closed when not in use.[1]

Store in a cool, dry, well-ventilated area away from strong acids and reducing agents.[1]

3. Preparing Solutions:

When dissolving ammonium perrhenate, slowly add the solid to the solvent to avoid

splashing.

If heating is required, do so with caution and ensure adequate ventilation.

4. Spill Response:

Small Spills:

Wearing appropriate PPE, carefully sweep or scoop up the spilled material, avoiding dust

generation.[5]

Place the collected material into a designated, labeled waste container.

Clean the spill area with a damp cloth.

Large Spills:

Evacuate unnecessary personnel from the area.

Contain the spill if it is safe to do so.

Follow the same collection and cleaning procedures as for small spills.
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If the spill is significant, contact local authorities for assistance.[1]

5. Waste Disposal:

Dispose of ammonium perrhenate waste in accordance with all local, state, and federal

regulations.

Do not dispose of ammonium perrhenate down the drain.[5]

Collect waste in a clearly labeled, sealed container.

Experimental Workflow: Handling and Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of

ammonium perrhenate.
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Workflow for Safe Handling and Disposal of Ammonium Perrhenate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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